Cas no 532969-70-3 (N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)
N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
- N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide
- 532969-70-3
- AKOS024582806
- N-[2-[3-[2-(4-methoxyanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
- Oprea1_576762
- F0554-0027
- N-(2-(3-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
-
- Inchi: 1S/C26H25N3O3S/c1-32-21-13-11-20(12-14-21)28-25(30)18-33-24-17-29(23-10-6-5-9-22(23)24)16-15-27-26(31)19-7-3-2-4-8-19/h2-14,17H,15-16,18H2,1H3,(H,27,31)(H,28,30)
- InChI Key: OVMIAVPLRUPVKJ-UHFFFAOYSA-N
- SMILES: S(CC(NC1C=CC(=CC=1)OC)=O)C1=CN(CCNC(C2C=CC=CC=2)=O)C2C=CC=CC=21
Computed Properties
- Exact Mass: 459.16166284g/mol
- Monoisotopic Mass: 459.16166284g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 97.7Ų
N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0554-0027-2μmol |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-5μmol |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-10μmol |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-20μmol |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-1mg |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-2mg |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-3mg |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-4mg |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-5mg |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0554-0027-10mg |
N-{2-[3-({[(4-methoxyphenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}benzamide |
532969-70-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
Comprehensive Overview of N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide (CAS No. 532969-70-3)
N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide, identified by its CAS number 532969-70-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an indole core with a benzamide moiety, linked via a sulfanyl bridge. Such structural complexity makes it a subject of interest for researchers exploring novel drug candidates, particularly in the fields of neurodegenerative diseases and cancer therapeutics.
The compound's mechanism of action is hypothesized to involve modulation of key enzymatic pathways, including those related to kinase inhibition and receptor binding. Recent studies have highlighted its potential as a small-molecule inhibitor, with applications in targeting aberrant cellular signaling. Given the rising global focus on precision medicine and personalized therapies, 532969-70-3 is often discussed in the context of high-throughput screening and drug repurposing initiatives.
From a synthetic chemistry perspective, the preparation of N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide involves multi-step organic reactions, including amide coupling and sulfuration. Its physicochemical properties, such as solubility and stability under physiological conditions, are critical for its bioavailability. Researchers frequently search for structure-activity relationships (SAR) data to optimize its efficacy, reflecting the compound's relevance in medicinal chemistry.
In the era of AI-driven drug discovery, 532969-70-3 has been included in computational libraries for virtual screening. Its molecular docking potential with proteins like EGFR or PARP has been explored, aligning with trends in chemoinformatics. Additionally, its metabolic pathways and toxicity profiles are under investigation to address growing concerns about drug safety and environmental impact.
The compound's nomenclature, particularly the long-tail keyword "N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide," is frequently queried in scientific databases, underscoring its niche yet impactful role. As the pharmaceutical industry shifts toward green chemistry, sustainable synthesis methods for such compounds are also gaining traction. This aligns with broader discussions on ESG (Environmental, Social, and Governance) compliance in research.
In summary, CAS 532969-70-3 represents a promising scaffold for future therapeutics, bridging gaps between chemical biology and translational research. Its interdisciplinary applications—from biomarker discovery to targeted drug delivery—make it a compelling case study for modern scientific inquiry.
532969-70-3 (N-{2-3-({(4-methoxyphenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)